Cas no 145214-59-1 (Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-)

Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- structure
145214-59-1 structure
Product Name:Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
CAS No:145214-59-1
MF:C30H24O6P2
MW:542.455490112305
MDL:MFCD09753004
CID:101794
PubChem ID:329753362
Update Time:2025-07-11

Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
    • (RS)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
    • SL-A108-2
    • (6,6'-dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
    • SCHEMBL642670
    • (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
    • CS-0086650
    • (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine), >=97%, optical purity ee: >=99%
    • (6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[di(furan-2-yl)phosphane]
    • (R)-(+)-2,2/'-Bis(di-2-furanylphosphino)-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
    • Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
    • (R)-(+)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
    • (S)-(-)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
    • (S)-(6,6(2)-Dimethoxybiphenyl-2,2(2)-diyl)bis(di-2-furylphosphine)
    • (R)-(+)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
    • 145214-57-9
    • VFA21459
    • J-008072
    • (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
    • ABGYJVGTLXSMBM-UHFFFAOYSA-N
    • (S)-(-)-2,2'-Bis(di-2-furylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
    • (S)-(-)-2,2/'-Bis(di-2-furanylphosphino)-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
    • MFCD09753004
    • (S)-2-Furyl-MeOBIPHEP
    • J-008073
    • [2-[2-[bis(furan-2-yl)phosphanyl]-6-methoxyphenyl]-3-methoxyphenyl]-bis(furan-2-yl)phosphane
    • DTXSID80571223
    • (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine), >=97%, optical purity ee: >=99%
    • 145214-59-1
    • (S)-(-)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
    • {2'-[BIS(FURAN-2-YL)PHOSPHANYL]-6,6'-DIMETHOXY-[1,1'-BIPHENYL]-2-YL}BIS(FURAN-2-YL)PHOSPHANE
    • (S)-(-)-2,2''-Bis(di-2-furanylphosphino)-6,6''-dimethoxy-1,1''-biphenyl
    • 816-313-8
    • MDL: MFCD09753004
    • Inchi: 1S/C30H24O6P2/c1-31-21-9-3-11-23(37(25-13-5-17-33-25)26-14-6-18-34-26)29(21)30-22(32-2)10-4-12-24(30)38(27-15-7-19-35-27)28-16-8-20-36-28/h3-20H,1-2H3
    • InChI Key: ABGYJVGTLXSMBM-UHFFFAOYSA-N
    • SMILES: P(C1=CC=CO1)(C1=CC=CO1)C1=CC=CC(=C1C1=C(C=CC=C1P(C1=CC=CO1)C1=CC=CO1)OC)OC

Computed Properties

  • Exact Mass: 542.10481248g/mol
  • Monoisotopic Mass: 542.10481248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 119

Experimental Properties

  • Color/Form: Not available
  • Stability/Shelf Life: store cold
  • Solubility: Not available

Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Customs Data

  • HS CODE:29321900

Phosphine,1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Pricemore >>

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